Cas no 2229356-90-3 (2-(3-bromoprop-1-en-2-yl)-1-ethyl-1H-imidazole)

• Product Name: 2-(3-bromoprop-1-en-2-yl)-1-ethyl-1H-imidazole
• CAS No: 2229356-90-3
• MF: C₈H₁₁BrN₂
• MW: 215.090340852737
• CID: 6098036
• PubChem ID: 165794065
• Update Time: 2025-11-01

2-(3-bromoprop-1-en-2-yl)-1-ethyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromoprop-1-en-2-yl)-1-ethyl-1H-imidazole
• EN300-1922359
• 2229356-90-3

• Inchi： 1S/C8H11BrN2/c1-3-11-5-4-10-8(11)7(2)6-9/h4-5H,2-3,6H2,1H3
• InChI Key： FSDNKRLEXUJFSM-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1=NC=CN1CC

Computed Properties

• Exact Mass: 214.01056g/mol
• Monoisotopic Mass: 214.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 17.8Ų

Additional information on 2-(3-bromoprop-1-en-2-yl)-1-ethyl-1H-imidazole

Recent Advances in the Study of 2-(3-bromoprop-1-en-2-yl)-1-ethyl-1H-imidazole (CAS: 2229356-90-3)

The compound 2-(3-bromoprop-1-en-2-yl)-1-ethyl-1H-imidazole (CAS: 2229356-90-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 2-(3-bromoprop-1-en-2-yl)-1-ethyl-1H-imidazole as a key intermediate in the synthesis of novel bioactive molecules. Its bromoalkene functional group makes it a valuable building block for cross-coupling reactions, enabling the construction of complex heterocyclic frameworks. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of imidazole-based kinase inhibitors, showcasing its potential in targeted cancer therapies.

In terms of biological activity, preliminary in vitro studies have revealed that 2-(3-bromoprop-1-en-2-yl)-1-ethyl-1H-imidazole exhibits moderate inhibitory effects against certain inflammatory markers. Researchers at the University of Cambridge recently reported that derivatives of this compound showed promising activity against COX-2, suggesting potential applications in the development of new anti-inflammatory drugs. However, further in vivo studies are needed to validate these findings and assess the compound's pharmacokinetic properties.

The structural features of 2-(3-bromoprop-1-en-2-yl)-1-ethyl-1H-imidazole also make it an interesting candidate for drug discovery programs targeting infectious diseases. A 2024 study in Bioorganic & Medicinal Chemistry Letters described its use as a scaffold for developing novel antimicrobial agents, with some derivatives showing activity against drug-resistant bacterial strains. This highlights the compound's potential in addressing the growing challenge of antimicrobial resistance.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 2-(3-bromoprop-1-en-2-yl)-1-ethyl-1H-imidazole to improve yield and purity. A team at MIT developed a novel catalytic system that reduces byproduct formation during synthesis, as reported in the ACS Catalysis journal. These improvements in synthetic methodology are crucial for enabling larger-scale production and facilitating further biological evaluation of this compound and its derivatives.

Looking ahead, researchers are particularly interested in exploring the structure-activity relationships of 2-(3-bromoprop-1-en-2-yl)-1-ethyl-1H-imidazole derivatives. Computational modeling studies published in early 2024 have begun to elucidate how modifications to the imidazole core and bromoalkene side chain affect biological activity, providing valuable insights for future drug design efforts. These findings are expected to guide the development of more potent and selective therapeutic agents based on this chemical scaffold.

In conclusion, 2-(3-bromoprop-1-en-2-yl)-1-ethyl-1H-imidazole (CAS: 2229356-90-3) represents a promising compound with diverse applications in medicinal chemistry. While current research has established its potential as a synthetic intermediate and revealed preliminary biological activities, further studies are needed to fully explore its therapeutic potential. The coming years will likely see increased research activity around this molecule, particularly in the areas of oncology, inflammation, and infectious disease therapeutics.